Cas no 2172018-10-7 (8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane)

8-Methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a unique oxygen-nitrogen heterocyclic framework. Its structural complexity, combining an oxa-azaspiro core with alkyl substituents, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The spirocyclic architecture enhances molecular rigidity, potentially improving binding selectivity in bioactive applications. The presence of both oxygen and nitrogen heteroatoms allows for versatile functionalization, enabling its use in the development of novel catalysts or ligands. The compound's stability and defined stereochemistry further support its utility in stereoselective synthesis. Researchers may explore its applications in medicinal chemistry, particularly in designing CNS-active compounds or constrained peptidomimetics.
8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane structure
2172018-10-7 structure
Product Name:8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane
CAS No:2172018-10-7
MF:C15H29NO
MW:239.396864652634
CID:5959845
PubChem ID:165590920
Update Time:2025-06-08

8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane
    • EN300-1642063
    • 2172018-10-7
    • 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane
    • Inchi: 1S/C15H29NO/c1-12(2)6-7-14-15(17-10-9-16-14)8-4-5-13(3)11-15/h12-14,16H,4-11H2,1-3H3
    • InChI Key: VOHPQTABDBHONV-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)C)C21CCCC(C)C2

Computed Properties

  • Exact Mass: 239.224914549g/mol
  • Monoisotopic Mass: 239.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.3Ų

8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

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Additional information on 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Analysis of 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172018-10-7): Properties, Applications, and Industry Insights

The compound 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172018-10-7) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[5.5]undecane core, combined with methyl and 3-methylbutyl substituents, contributes to its versatile chemical properties. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing frequently searched queries such as "spirocyclic compounds in drug discovery" and "synthetic routes for azaspiro derivatives."

From a structural perspective, the 1-oxa-4-aza moiety in this compound enhances its stability and bioavailability, making it a candidate for central nervous system (CNS) therapeutics. Researchers have explored its potential as a GABA receptor modulator, aligning with the growing demand for neuroactive compounds. The 8-methyl and 5-(3-methylbutyl) groups further influence its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological drug development.

In agrochemistry, 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane has been investigated for its pesticidal activity. Its spirocyclic framework mimics natural insecticidal alkaloids, resonating with the industry's shift toward eco-friendly pest control. Searches like "biodegradable spirocyclic pesticides" reflect this trend. The compound's azaspiro structure also suggests potential in plant growth regulation, a niche yet rapidly expanding field.

Synthetic methodologies for this compound often involve multicomponent reactions or catalyzed cyclizations, topics frequently queried in organic chemistry forums. Optimizing its yield and purity remains a focus, especially for scalable production. Recent studies highlight green chemistry approaches, such as using biocatalysts or solvent-free conditions, to align with sustainable manufacturing practices.

Analytical techniques like NMR spectroscopy and mass spectrometry are pivotal in characterizing CAS No. 2172018-10-7. Its spectral data (e.g., 13C NMR peaks and fragmentation patterns) are often discussed in chemical databases, addressing common search terms like "how to identify spiro compounds by MS." These details are crucial for quality control in industrial applications.

Market-wise, the demand for spirocyclic scaffolds is rising, driven by their structural diversity and therapeutic potential. Patent analyses reveal increasing filings for azaspiro derivatives, particularly in oncology and anti-inflammatory domains. This aligns with searches such as "new spirocyclic drugs 2024" and "azaspiro patents in pharma."

In conclusion, 8-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.5]undecane exemplifies the intersection of innovative chemistry and practical applications. Its study addresses both academic curiosity and industrial needs, from drug design to sustainable agriculture. As research progresses, this compound may unlock further breakthroughs in material science and biotechnology, solidifying its place in modern chemistry.

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